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Compound of Interest

Compound Name: Ethyl 3-Hydroxybutyrate
CAS No.: 56816-01-4
Cat. No.: B104313
Get Quote
. J

Part 1: The Chirality Directive in Reagent Selection

In pharmaceutical synthesis, the "Chirality Cliff" represents a critical failure point where the
misidentification of a starting material’s stereochemistry leads to inactive or toxic downstream
products. Ethyl 3-hydroxybutyrate (E3HB) is a quintessential chiral building block. It exists as
two distinct enantiomers, each serving unique roles in the synthesis of carbapenem antibiotics,
pheromones, and statin precursors.

This guide moves beyond simple database lookups. It establishes a rigorous identification
protocol to ensure that the CAS number you select aligns perfectly with your target
stereochemistry.

Part 2: The CAS Registry Landscape (The "Lookup™
Core)

The generic name "Ethyl 3-hydroxybutyrate" is insufficient for technical procurement. You
must utilize the specific CAS Registry Number (RN) corresponding to the optical rotation
required for your synthesis.
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ble 1: hemical Identifi ix[1]

Chemical Stereochemist CAS Registry Optical Isomeric
Identity ry Number Rotation SMILES
Ethyl (R)-(-)-3- _ (c=1, CHCI
(R)-Enantiomer 24915-95-5 CCOC(=0)CO
hydroxybutyrate
)
Ethyl (S)-(+)-3- _ (c=1, CHCI
(S)-Enantiomer 56816-01-4 CCOC(=0)Cco
hydroxybutyrate
)
Ethyl 3- Racemic / CCOC(=0)Ccc(C
5405-41-4

hydroxybutyrate Unspecified

)O

Critical Note: Do not confuse these with the free acid forms (3-hydroxybutyric acid), which have

distinct CAS numbers. Always verify the ester functionality (Ethyl group) in the structure.

Visualization: The Identification Logic Flow

The following diagram illustrates the decision logic required to validate incoming raw materials

before they enter the production line.
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Raw Material: Ethyl 3-Hydroxybutyrate

1. Measure Optical Rotation ([a]D)

Rotation Value?

Negative (-) P

Identify as (R)-Isomer Identify as (S)-Isomer Identify as Racemic

CAS: 24915-95-5 CAS: 56816-01-4 CAS: 5405-41-4
Target: PHB Depolymerization Path Target: Biocatalytic Reduction Path Target: General Solvent/Flavor

Click to download full resolution via product page

Figure 1: Logic flow for the unambiguous identification of Ethyl 3-hydroxybutyrate isomers

based on polarimetry.

Part 3: Physicochemical Profiling

For process optimization, understanding the physical constraints of the reagent is mandatory.
The enantiomers share scalar physical properties (BP, Density) but differ in interaction with
chiral environments (enzymes, chiral columns).

Table 2: Critical Physical Constants
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Property Value Context for Processing

Molecular Weight 132.16 g/mol Stoichiometric calculations

High BP requires vacuum

- ) 170°C (atm) / 75-76°C (12 distillation for purification to
Boiling Point )
mmHgQ) prevent thermal degradation.
[1]
) Essential for volumetric dosing
Density 1.017 g/mL (25°C) )
in automated reactors.[1]
Miscible in EtOH, CHCI Highly versatile solvent
N compatibility; beware of
Solubility , H

hydrolysis in basic aqueous

0] media.[1]

Part 4: Synthesis & Production Protocols

The choice of isomer dictates the synthesis method. The (S)-isomer is classically accessed via
biocatalysis, while the (R)-isomer is often derived from the depolymerization of bioplastics.

Protocol A: Biocatalytic Synthesis of (S)-(+)-Ethyl 3-
hydroxybutyrate (CAS 56816-01-4)

Mechanism: Enantioselective reduction of Ethyl Acetoacetate using Saccharomyces cerevisiae
(Baker's Yeast).

Reagents:

o Ethyl Acetoacetate (CAS 141-97-9)

o Baker's Yeast (Dry active)

e Sucrose (Energy source for cofactor regeneration)[2]
e Tap water[1][2][3]

Step-by-Step Methodology:
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o Fermentation Setup: In a 4L reactor, suspend 200g of Baker's yeast and 300g sucrose in
1.6L water. Stir at 30°C for 1 hour to activate enzymes.

e Substrate Addition: Add 20g (0.154 mol) of Ethyl Acetoacetate.

o Reaction Phase: Stir for 24 hours. Add a supplementary feed of 200g sucrose (dissolved in
warm water) to regenerate NADH. Add another 20g of substrate.[2][3]

e Monitoring: Monitor consumption of starting material via GC.

o Extraction: Filter yeast mass through Celite. Saturate filtrate with NaCl and extract with Ethyl
Ether (5x 500mL).

 Purification: Dry organic layer over MgSO

. Concentrate and perform fractional distillation under reduced pressure (12 mmHg). Collect
fraction at 71-73°C.

 Validation: Expected

to

Protocol B: Derivation of (R)-(-)-Ethyl 3-hydroxybutyrate
(CAS 24915-95-5)

Mechanism: Acid-catalyzed alcoholysis (depolymerization) of Poly(3-hydroxybutyrate) (PHB).

Methodology Summary: PHB is a natural polyester produced by bacteria like Ralstonia
eutropha. Heating PHB in ethanol with a catalytic amount of sulfuric acid cleaves the polymer
chain, retaining the natural (R)-configuration of the monomer units. This method yields high
optical purity (>99% ee) compared to direct chemical reduction.

Visualization: Synthesis Pathways
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Poly(3-hydroxybutyrate) H2S04 / EtOH o Acid-Catalyzed Retention of Config ‘((R)»(-)-Ethyl 3-hydroxybutyrate
(Natural Polymer) = Ethanolysis = K CAS: 24915-95-5

Ethyl Acetoacetate NADH dependent . Biocatalytic Reduction Prelog Rule ‘((S)-(+)-Ethyl 3-hydroxybutyrate
(Achiral) = (Baker's Yeast + Sucrose) 'k CAS: 56816-01-4

Click to download full resolution via product page
Figure 2: Divergent synthesis routes for (S) and (R) enantiomers.

Part 5: Analytical Validation (Self-Validating System)

Trust but verify. Relying on the label is insufficient for GMP workflows. You must determine the
Enantiomeric Excess (ee).[2][4]

Method: Chiral Gas Chromatography (GC)

To distinguish CAS 24915-95-5 from 56816-01-4, standard GC columns (e.g., DB-5) are
useless. You must use a cyclodextrin-based chiral stationary phase.

Instrument Parameters:
o Column: Rt-BDEXsm or equivalent (Beta-cyclodextrin derivatized).
e Dimensions: 30m x 0.25mm ID x 0.25um film.
e Carrier Gas: Helium or Hydrogen (40 cm/sec).
e Oven Program:
o Initial: 70°C (Hold 1 min)
o Ramp: 2°C/min to 120°C[5]

o Hold: 5 min
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e Detection: FID at 250°C.
Interpretation:

o The (R)-enantiomer typically elutes before the (S)-enantiomer on (3-cyclodextrin phases
(verify with standards).

o Calculation:
[1]

Part 6: Applications in Drug Development

o Carbapenem Antibiotics: (R)-3-hydroxybutyric acid derivatives are key intermediates for the
side chains of thienamycin-class antibiotics.

» Statins: The chiral hydroxyl group serves as a scaffold for the HMG-CoA reductase inhibitor
pharmacophore.

e Pheromones: Used in the synthesis of species-specific insect pheromones for agricultural
pest control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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extraction of enzyme membrane reactor - Google Patents [patents.google.com]
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» To cite this document: BenchChem. [Precision Identification and Application of Ethyl 3-
Hydroxybutyrate: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104313/docs#precision-identification-and-application-
of-ethyl-3-hydroxybutyrate-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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